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Compound of Interest

Compound Name: 1-(5-Ethylthiophen-2-yl)ethanone

Cat. No.: B092520

Technical Guide: Physical Properties of 1-(5-
Ethylthiophen-2-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of the
compound 1-(5-Ethylthiophen-2-yl)ethanone, with a focus on its melting and boiling points.
The information presented is intended to support research and development activities where
this compound is of interest.

Core Physical Properties

The physical state of a compound is a fundamental characteristic that influences its handling,
storage, and application in various experimental and industrial settings. The boiling point is a
key indicator of a substance's volatility.

Data Summary

The table below summarizes the available quantitative data for the physical properties of 1-(5-
Ethylthiophen-2-yl)ethanone.
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Physical Property Value Conditions
Boiling Point 256.4°C at 760 mmHg
Melting Point Not available

Note: While a boiling point has been reported, the melting point for 1-(5-Ethylthiophen-2-
yl)ethanone is not readily available in the reviewed scientific literature.

Experimental Protocols

Detailed experimental protocols for the determination of the boiling point of 1-(5-
Ethylthiophen-2-yl)ethanone are not explicitly detailed in the publicly available literature.
However, standard methodologies for boiling point determination would be applicable.

General Methodology for Boiling Point Determination

A common and reliable method for determining the boiling point of a liquid compound such as
1-(5-Ethylthiophen-2-yl)ethanone is distillation under atmospheric or reduced pressure. The

general steps are outlined in the workflow below.
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General Workflow for Boiling Point Determination

Apparatus Setup

Assemble distillation apparatus:
- Round-bottom flask
- Distillation head with thermometer
- Condenser
- Receiving flask

l

Place a boiling chip in the flask

:

Add the sample of 1-(5-Ethylthiophen-2-yl)ethanone to the flask

Heating andebservation

Gently heat the flask

:

Observe for the first drop of distillate collecting in the receiving flask

l

Record the temperature at which a steady distillation rate is achieved

Data Rev~cording

The recorded temperature is the boiling point at the given pressure

Click to download full resolution via product page

Caption: General workflow for determining the boiling point of a liquid compound.
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Logical Relationships in Physical Property
Determination

The accurate determination of physical properties like melting and boiling points is contingent
on the purity of the sample. The relationship between sample purity and the reliability of the
measured data is a critical consideration in experimental chemistry.

Relationship between Sample Purity and Physical Property Measurement
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1-(5-Ethylthiophen-2-yl)ethanone

Sharp, Well-defined Boiling Point Range
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Accurate Physical
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Click to download full resolution via product page

Caption: The influence of sample purity on the accuracy of physical property data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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